Cas no 1252927-44-8 (N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine)

• Product Name: N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine
• CAS No: 1252927-44-8
• MF: C₂₇H₂₅ClN₁₀
• MW: 525.007402181625
• CID: 4555417
• Update Time: 2025-07-03

N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• Pazopanib Impurity 14
• Pazopanib Related Compound 3
• N2-(2-chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, N2-(2-chloro-4-pyrimidinyl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methyl-
• Pazopanib Related Compound 3Q: What is Pazopanib Related Compound 3 Q: What is the CAS Number of Pazopanib Related Compound 3
• N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine

• Inchi： 1S/C27H25ClN10/c1-16-20-8-6-18(14-22(20)33-36(16)4)35(3)24-10-13-30-27(32-24)38(25-11-12-29-26(28)31-25)19-7-9-21-17(2)37(5)34-23(21)15-19/h6-15H,1-5H3
• InChI Key： TXUNTXQWEARYOT-UHFFFAOYSA-N
• SMILES： C1(N(C2C=CN=C(Cl)N=2)C2=CC3C(C=C2)=C(C)N(C)N=3)=NC=CC(N(C2=CC3C(C=C2)=C(C)N(C)N=3)C)=N1

N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine

Introduction to N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine (CAS No: 1252927-44-8)

N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1252927-44-8, represents a pinnacle of molecular design aimed at targeting complex biological pathways. The intricate structure of this molecule, featuring multiple heterocyclic moieties, positions it as a promising candidate for the development of novel therapeutic agents.

The core framework of N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine consists of a pyrimidine backbone, which is a common structural motif in many bioactive molecules. The presence of a chloropyrimidin-4-yl group at the 2-position introduces a potential site for interaction with biological targets, while the two dimethyl-2H-indazol-6-yl groups at the N2 and N4 positions contribute to the compound's overall complexity and specificity. The N4-methylpyrimidine moiety further enhances the molecule's potential for binding to specific protein targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate the activity of kinases and other enzymes involved in cancer progression. The structure of N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-N4-methylpyrimidine-2,4-diamine suggests that it may possess kinase inhibitory properties. Specifically, the combination of the pyrimidine and indazole rings could allow this compound to interact with ATP-binding pockets in kinases, thereby inhibiting their activity. This hypothesis is supported by emerging research indicating that similar molecular architectures have shown promise in preclinical studies.

One of the most exciting aspects of this compound is its potential for further chemical modification. The presence of multiple functional groups provides numerous opportunities for derivatization, allowing researchers to fine-tune its pharmacological properties. For instance, modifications to the chloropyrimidin-4-yl group could alter its solubility and metabolic stability, while changes to the dimethyl-2H-indazol-6-yl groups might enhance its binding affinity to specific targets. Such flexibility is crucial in drug discovery, where optimizing a molecule's pharmacokinetic and pharmacodynamic profiles is essential for clinical success.

The development of targeted therapies has revolutionized the treatment of various diseases, particularly in oncology. Compounds like N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-y1)-N4-methylpyrimidine -24-diamine (CAS No: 12529 -27 -44 -8) exemplify the cutting-edge approaches being employed in this field. By designing molecules that can selectively inhibit aberrant signaling pathways in cancer cells, researchers aim to improve patient outcomes while minimizing side effects associated with traditional chemotherapies.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. These technologies allow researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. In the case of N (chloropyrimidin - ) , computational studies have suggested that it may bind to kinases through interactions between its heterocyclic rings and key residues in the ATP-binding pocket. These insights have guided experimental efforts to optimize its potency and selectivity.

The synthesis of N₍ )-methylpyrimidine -24-diamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Key steps include nucleophilic substitution reactions at the pyrimidine ring and condensation reactions between indazole derivatives. The successful preparation of this compound underscores the expertise of modern synthetic chemists in constructing complex molecular architectures.

Evaluation of N₍ )_{-methylpyridine -24-diamine (CAS No: 12529 -27 -44 -8) in preclinical models has revealed encouraging results regarding its biological activity. In vitro assays have demonstrated that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary studies suggest that it may exhibit lower toxicity compared to existing kinase inhibitors, making it an attractive candidate for further development.}

The future prospects for N₍ )_{-methylpyridine -24-diamine are promising given its unique structural features and preclinical potential. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating this promising compound into a viable therapeutic agent.}

In conclusion, N₍ )_{-methylpyridine -24-diamine (CAS No: 12529 -27 -44 -8) is a remarkable example of how sophisticated molecular design can lead to novel therapeutic opportunities. Its intricate structure and potential biological activity position it as a valuable asset in ongoing efforts to develop targeted therapies for complex diseases like cancer. As research continues to uncover new insights into its pharmacology and mechanisms of action, this compound holds great promise for improving patient care in the future.}